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Compound of Interest

Compound Name: Chloroprene

Cat. No.: B3431430 Get Quote

This guide provides a comparative analysis of experimental data for chloroprene rubber (CR),

also known as Neoprene. It is intended for researchers, scientists, and drug development

professionals who require an objective overview of chloroprene's performance characteristics.

The data presented is a synthesis of findings from multiple studies, offering a cross-validation

of its mechanical, thermal, and chemical properties.

Mechanical Properties of Chloroprene Rubber
Chloroprene rubber exhibits a versatile range of mechanical properties that can be tailored

through compounding with various fillers and vulcanizing agents. The following tables

summarize key mechanical performance indicators from different experimental studies.

Table 1: Tensile Properties of Various Chloroprene Rubber Compounds
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Compound
ID

200%
Modulus
(MPa)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Hardness
(IRHD/Shor
e A)

Reference

C1 3.24 15.61 710 54 [1]

C2 3.00 17.26 620 49 [1]

C3 4.37 18.69 540 53 [1]

C4 4.78 19.28 535 55 [1]

C5 4.14 21.53 520 54 [1]

70 Shore A - 14.3 250 70±5 [2]

CR/SBR

(90/10)
- 5.2 >800 - [3]

Zirconia

Filled (20 phr)
~4x unfilled ~3x unfilled - - [4]

NR/vCR

(75/25)
- Increased - - [5]

Table 2: Compression Set and Abrasion Resistance

Compound ID
Compression Set
(%)

DIN Abrasion Loss
(mm³)

Reference

C1 30 140 [1]

C2 34 127 [1]

C3 33 - [1]

C4 32 - [1]

C5 31 - [1]

70 Shore A

(22h/125°C)
14 - [2]
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Thermal and Aging Properties
Chloroprene rubber is known for its good resistance to thermal aging. The operational

temperature range and changes in properties after aging are critical for material selection.

Table 3: Thermal and Aging Characteristics

Property Value Test Conditions Reference

Temperature Range
-45°C to +120°C

(intermittent)
- [2]

Recommended

Temperature Range
-5°C to +100°C - [2]

Thermal Aging

(Hardness Change)
+5 points 70h at 70°C [6]

Thermal Aging

(Tensile Strength

Change)

-15% 70h at 70°C [6]

Thermal Aging

(Elongation Change)
-40% 70h at 70°C [6]

Onset Degradation

Temperature Increase
ca. 30°C With in-situ zirconia [4]

Max Degradation

Temperature Increase
ca. 20°C With in-situ zirconia [4]

Chemical Resistance
The polarity of chloroprene rubber imparts good resistance to oils and many chemicals, a key

advantage over non-polar rubbers like natural rubber.

Table 4: Chemical Compatibility of Chloroprene Rubber
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Chemical Class Resistance
Not Compatible
With

Reference

Mineral Oil (e.g.,

ASTM oil no. 1)
Good - [2]

Silicone Oil Good - [2]

Ammonia Good - [2]

Ethanol Good - [2]

Dilute Acids Good Strong Acids [2][6]

Dilute Alkalis Moderate Concentrated Alkalis [6]

Saline Solutions Moderate - [6]

Petroleum Suitable - [6]

Solvents Suitable
Ketones, Esters,

Ethers
[2][6]

Hydrocarbons -
Aromatic and

Halogenated
[2][6]

Ozone Excellent - [2][6]

Experimental Protocols
The data presented in this guide are based on standardized testing methodologies. Below are

outlines of the key experimental protocols commonly employed in the evaluation of

chloroprene rubber.

1. Vulcanization Characteristics

Method: ASTM D2084-2001 using a Moving Die Rheometer (MDR).[7]

Procedure: A sample of the uncured rubber compound is placed in the rheometer, which is

heated to a specific temperature (e.g., 170°C). The instrument measures the torque required

to oscillate a die embedded in the rubber as it cures. This provides data on scorch time
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(premature vulcanization), cure time, and the minimum and maximum torque, which

correlate to the viscosity and stiffness of the compound.[7]

2. Tensile Properties

Method: ASTM D412.[2]

Procedure: Dumbbell-shaped samples are cut from cured rubber sheets. These samples are

then pulled apart in a tensile testing machine at a constant speed (e.g., 500 mm/min) until

they break.[7] The machine records the force applied and the elongation of the sample,

which are used to calculate tensile strength, elongation at break, and modulus at various

elongations.

3. Hardness

Method: ASTM D2240.[2]

Procedure: A durometer, a specialized instrument with an indenter, is pressed against the

surface of the rubber sample. The depth of indentation is measured and converted to a

hardness value on a Shore A or IRHD scale.

4. Compression Set

Method: ASTM D395 Method B.[2]

Procedure: A cylindrical rubber sample is compressed to a specified percentage of its

original height and held at a specific temperature for a set duration (e.g., 22 hours at 125°C).

After release, the sample is allowed to recover, and the permanent deformation is measured

as a percentage of the initial compression.

5. Aging Resistance

Method: ISO 37.[4]

Procedure: Dumbbell-shaped samples are placed in a hot air oven at a specified

temperature (e.g., 100°C) for a defined period (e.g., 72 hours).[4] After aging, the samples
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are conditioned at room temperature before their tensile properties are re-measured to

determine the percentage change from the unaged samples.

6. Oil Resistance

Method: ASTM D471.[6]

Procedure: Samples are immersed in a specific oil (e.g., ASTM oil no. 1) at a set

temperature for a given time (e.g., 70 hours at 70°C).[6] The change in volume, mass, and

mechanical properties of the samples are measured after immersion.

Experimental and Logical Workflows
The following diagrams illustrate the typical workflow for compounding and testing chloroprene
rubber, as well as the logical relationship between its composition and final properties.

Compounding Vulcanization

Testing (ASTM/ISO Standards)

Mastication of CR Mixing with Additives
(Fillers, Oils, etc.)

Molding and Curing
(e.g., Hot Press)

Rheological Testing
(MDR)

Mechanical Testing
(Tensile, Hardness)

Aging Tests
(Thermal, Oil)

Click to download full resolution via product page

Fig 1. General experimental workflow for chloroprene rubber.
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Fig 2. Factors influencing the final properties of chloroprene rubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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